Cas no 827-68-9 (4-Penten-2-one, 4-phenyl-)

• Product name: 4-Penten-2-one, 4-phenyl-
• CAS No: 827-68-9
• MF: C₁₁H₁₂O
• MW: 160.212
• CID: 4204341
• PubChem ID: 10725652

4-Penten-2-one, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-2-one, 4-phenyl-
• DTXSID101313590
• 827-68-9
• 4-Phenyl-4-penten-2-one
• SCHEMBL10974421

• Inchi： InChI=1S/C11H12O/c1-9(8-10(2)12)11-6-4-3-5-7-11/h3-7H,1,8H2,2H3
• InChI Key： DFKKDUXNFSECIY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 160.088815002Da
• Monoisotopic Mass: 160.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų